Cas no 2228801-48-5 (3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228801-48-5
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 5935031
• PubChem ID: 165631234
• Update Time: 2025-10-29

3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• EN300-1948293
• 2228801-48-5

• Inchi： 1S/C8H7ClF3NO/c9-7-5(2-1-3-13-7)4-6(14)8(10,11)12/h1-3,6,14H,4H2
• InChI Key： QUKHJGBTLSKHOU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 225.0168260g/mol
• Monoisotopic Mass: 225.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol

Introduction to 3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228801-48-5)

3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228801-48-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit unique electronic and steric characteristics, making it a valuable scaffold for the development of novel chemical entities. The presence of both chlorine and trifluoromethyl substituents in its structure imparts distinct reactivity and binding properties, which are highly relevant in medicinal chemistry.

The fluorinated moiety, specifically the trifluoromethyl group, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. In contrast, the chloropyridine moiety introduces a polarized aromatic system that can interact with biological targets through hydrogen bonding or electrostatic interactions. These features make 3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol a promising candidate for further exploration in drug discovery pipelines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the chloropyridine ring can engage with protein receptors in a manner similar to other pyridine-based pharmacophores, while the trifluoromethyl group may enhance binding by increasing hydrophobic interactions. Such insights are crucial for optimizing lead compounds during the early stages of drug development.

In the context of medicinal chemistry, 3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol has been investigated for its potential role as an intermediate in synthesizing kinase inhibitors and other enzyme-targeting molecules. The combination of chlorine and fluorine substituents provides a rich chemical space for derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and permeability. These attributes are critical for ensuring that drug candidates exhibit favorable pharmacokinetic profiles.

One notable application of this compound is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often considered challenging targets for drug development due to their large binding surfaces and lack of well-defined binding pockets. The structural features of 3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol, particularly the aromatic chloropyridine moiety and the electron-withdrawing trifluoromethyl group, make it an ideal candidate for designing PPI modulators.

Moreover, recent research has highlighted the compound's potential in developing treatments for neurological disorders. The ability of fluorinated pyridines to cross the blood-brain barrier has been leveraged in designing neuroactive compounds. The specific substitution pattern in 3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol may facilitate its penetration into neural tissues, making it a candidate for further investigation in this therapeutic area.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by protection-deprotection strategies to introduce the trifluoromethyl group at the desired position. Advances in synthetic methodologies have enabled more efficient production processes, which are essential for large-scale applications in pharmaceutical manufacturing.

In conclusion, 3-(2-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228801-48-5) represents a structurally intriguing molecule with significant potential in drug discovery and development. Its unique combination of functional groups—particularly the chloropyridine and trifluoromethyl moieties—provides a rich foundation for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a key player in pharmaceutical innovation.